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Compound of Interest

Compound Name: Sulphur Red 6

Cat. No.: B1171680 Get Quote

An In-depth Technical Guide to Sulphur Red 6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sulphur Red 6 (C.I. 53720), a

synthetic dye belonging to the sulfur dye class. While primarily utilized in the textile industry for

its robust dyeing properties, this document explores its chemical characteristics, synthesis, and

potential applications in scientific research, offering a valuable resource for professionals in

chemistry and life sciences.

Molecular Identity and Physicochemical Properties
Sulphur dyes, including Sulphur Red 6, are complex chemical structures that are often

challenging to characterize with a single definitive molecular formula. They are typically large,

polymeric molecules resulting from the sulfurization of organic intermediates. However, the

core organic precursor to Sulphur Red 6 is understood to be 8-Amino-7-methylphenazin-2-ol.

The reaction with sodium polysulfide introduces sulfur linkages, resulting in the final dye.

There is some discrepancy in the reported molecular formula and weight for Sulphur Red 6 in

various chemical databases. The most frequently cited molecular formula for the organic core

is C13H11N3O, with a corresponding molecular weight of 225.27 g/mol .[1][2] It is important to

note that the final sulfur-containing dye will have a significantly different and variable molecular

weight.

Table 1: Chemical Identifiers for Sulphur Red 6
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Identifier Value

Chemical Name Sulphur Red 6

C.I. Name C.I. Sulphur Red 6, C.I. 53720

CAS Number 1327-85-1

Core Molecular Formula C13H11N3O

Core Molecular Weight 225.27 g/mol

Synonyms Sulphur Bordeaux 3B, Sulphur Red Brown B3R

Table 2: Physicochemical Properties of Sulphur Red 6

Property Description

Appearance Purple-brown powder.[3]

Solubility

Partially soluble in water. Good solubility in

sodium sulfide solution, forming a reddish-brown

solution.[3]

Behavior in Acid

In concentrated sulfuric acid, it appears dark

blue-purple, with a brown precipitate forming

upon dilution.[4]

Synthesis of Sulphur Red 6: An Experimental
Protocol
The manufacturing of Sulphur Red 6 is a multi-step process involving the synthesis of an

intermediate compound followed by a sulfurization reaction. The following protocol is based on

established manufacturing methods.[4][5]

Part 1: Synthesis of the Intermediate (8-Amino-7-methylphenazin-2-ol)

Reactant Preparation: Prepare a mixture of 2,4-diaminotoluene and p-aminophenol (or p-

nitrosophenol).
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Condensation and Oxidation: The reactants are condensed under alkaline conditions. This is

followed by oxidation, often using air, to form the intermediate, 8-amino-7-methylphenazin-2-

ol.

Isolation: The intermediate is isolated from the reaction mixture.

Part 2: Sulfurization

Reaction Setup: The prepared intermediate is placed in an aqueous solution of sodium

polysulfide.

Heating: The mixture is heated under reflux at a temperature of 115-117°C for approximately

30 hours.[4][5]

Dilution and Oxidation: After the reflux period, the reaction mixture is diluted with water. Air is

then passed through the solution to facilitate oxidation.

Precipitation and Isolation: The dye is precipitated from the solution, filtered, and dried to

yield the final Sulphur Red 6 product.

Below is a graphical representation of the synthesis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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